Cas no 2622-05-1 (Allylmagnesium chloride)

Allylmagnesium chloride Properties

Names and Identifiers

• Allylmagnesium chloride
• Allylmagnesium chloride, 2.0 M solution in THF, SpcSeal
• Allylmagnesiumchloride,2.0MsolutioninTHF,reseablebottle
• (Allyl)MgCl
• (prop-2-enyl)magnesium chloride
• 2-Propenylmagnesium chloride
• Allylchloromagnesium
• allyl-magnesium chloride
• Allylmagnesium chloride [1.7 M solution in THF]
• AllylMagnesiuM chloride, 1.7M solution in THF, AcroSeal
• AllylMagnesiuM chloride, 1M in MeTHF
• AllylMagnesiuM Chloride,1M in THF
• Allylmagnesiumchlorid
• chloro-2-propenyl-magnesiu
• Chloroallylmagnesium
• Magnesium,chloro-2-propenyl
• solutionpurum,2mintetrahydrofuran
• Allylmagnesiumchloride (6CI)
• Magnesium, allylchloro- (7CI,8CI)
• Magnesium,chloro-2-propenyl- (9CI)
• Magnesium, chloro-2-propenyl-
• Magnesium, chloro-2-propen-1-yl-
• Allylmagnesium chloride solution, 2.0 M in THF
• sJPDADPpRUjP@
• allylmagnesiumchloride
• allyl magnesium chloride
• 2-propenyl magnesium chloride
• Allylmagnesium chloride solution
• PLYLAFITHJUEGX-UHFFFAOYSA-M
• OR320143
• OR320145
• OR320144
• Allylmagnesium Chloride 1.0 M
• +Expand

• MDL： MFCD00000473
• InChIKey： CYSFUFRXDOAOMP-UHFFFAOYSA-M
• Inchi： 1S/C3H5.ClH.Mg/c1-3-2;;/h3H,1-2H2;1H;/q-1;;+2/p-1
• SMILES： [Cl-].[Mg+2].[C-]([H])([H])C([H])=C([H])[H]

Computed Properties

• Exact Mass: 99.99300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Heavy Atom Count: 5
• Complexity: 14.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: Not available
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 1.82950
• PSA: 0.00000
• Water Partition Coefficient: Violent reaction
• Boiling Point: 66 ºC
• Melting Point: -21 ºC
• Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
• Color/Form: 2.0 M in THF
• Color/Form: Brown liquid
• Solubility: Dissolve in water and react with water
• Sensitiveness: Air & Moisture Sensitive
• Density: 0.995 g/mL at 25 °C

Allylmagnesium chloride Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：1
• Safety Term：4.2
• Safety Instruction： S16; S26; S36/37/39; S43; S45; S7/8; S6A; S43B; S33
• Packing Group：I
• Risk Phrases：R11; R14/15; R34
• Dangerous goods sign： F C
• Hazardous Material transportation number：UN 3399 4.3/PG 1
• Hazard Statement： H260,H314,H335
• Warning Statement： P223,P231+P232,P261,P280,P370+P378,P422
• Prompt：dangerous
• PackingGroup：I
• Risk Phrases： 11-14/15-19-34-37-40
• Signal Word：Danger
• TSCA：Yes
• HazardClass：4.2
• FLUKA BRAND F CODES：1-3-10

Allylmagnesium chloride Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents